Cas no 37132-68-6 (3-Aminobenzamidine Dihydrochloride)

• Product Name: 3-Aminobenzamidine Dihydrochloride
• CAS No: 37132-68-6
• MF: C₇H₁₁Cl₂N₃
• MW: 208.088339090347
• CID: 311241
• PubChem ID: 24888451
• Update Time: 2025-05-22

3-Aminobenzamidine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,3-amino-, hydrochloride (1:2)
• 3-Aminobenzamidine Dihydrochloride
• 3-AMINOBENZAMIDINE DIHYDROCHLORIDE HYDRATE
• 3-AMINO-BENZAMIDINE HCL
• 3-Amino-benzamidin,Dihydrochlorid
• M-AMINOBENZAMIDINE DIHYDROCHLORIDE
• M-AMINOBENZAMIDINE DIHYDROCHLORIDE HYDRATE
• M-AMINOBENZAMIDINE DIHYDROCHLORIDECRYSTA LLINE
• NS00088511
• SCHEMBL616601
• 3-Aminobenzamidine,dihydrochloride
• AKOS015888348
• DTXSID20958337
• A874178
• 3-Aminobenzene-1-carboximidamide--hydrogen chloride (1/2)
• 3-AminobenzamidineDiHCl
• EINECS 253-355-0
• 3-Aminobenzamidine2HClhydrate
• 3-Aminobenzamidine DiHCl
• CS-0206374
• 37132-68-6
• AB01115
• 3-aminobenzamidine di-hcl
• m-Aminobenzamidine HCl
• H11407
• 3-aminobenzenecarboximidamide;dihydrochloride
• FKFMMMVFFYPIEE-UHFFFAOYSA-N
• 3-Aminobenzamidine dihydrochloride, 96%
• 3-AMINOBENZIMIDAMIDE DIHYDROCHLORIDE
• 3-aminobenzene-1-carboximidamide dihydrochloride
• m-Aminobenzamidine Dihydrochloride; 3-Aminobenzenecarboximidamide Hydrochloride (1:2); 3-Aminobenzimidamide Dihydrochloride
• 3-AMINOBENZAMIDINEDIHYDROCHLORIDEHYDRATE
• DB-049074

• MDL： MFCD00012974
• Inchi： 1S/C7H9N3.2ClH/c8-6-3-1-2-5(4-6)7(9)10;;/h1-4H,8H2,(H3,9,10);2*1H
• InChI Key： FKFMMMVFFYPIEE-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1=CC=CC(C(=N)N)=C1

Computed Properties

• Exact Mass: 225.04400
• Monoisotopic Mass: 207.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 77.6

Experimental Properties

• Color/Form: Not available
• Melting Point: 262-264 °C (lit.)
• Boiling Point: 307.3°Cat760mmHg
• Flash Point: 139.7°C
• PSA: 85.12000
• LogP: 3.47380
• Solubility: Not available

3-Aminobenzamidine Dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Additional information on 3-Aminobenzamidine Dihydrochloride

3-Aminobenzamidine Dihydrochloride: A Comprehensive Overview

3-Aminobenzamidine Dihydrochloride, also known by its CAS number 37132-68-6, is a compound of significant interest in various fields of chemistry and pharmacology. This compound, with the molecular formula C7H9N5Cl2, is a dihydrochloride salt of 3-aminobenzamidine. Its structure consists of a benzene ring substituted with an amino group and a benzamidine moiety, which contributes to its unique chemical properties.

The synthesis of 3-Aminobenzamidine Dihydrochloride involves the reaction of 3-aminobenzamide with ammonia or ammonium chloride under specific conditions. The compound is typically isolated as a white crystalline solid, which is soluble in water and organic solvents. Its physical properties, such as melting point and solubility, are critical factors in determining its applications in various industries.

Recent studies have highlighted the potential of 3-Aminobenzamidine Dihydrochloride in the field of drug discovery. Researchers have explored its role as a potential lead compound for developing new therapeutic agents. For instance, its ability to act as a bioisostere or a scaffold for drug design has been investigated in several pharmacological studies. The compound's interaction with biological targets, such as enzymes or receptors, has been studied using computational methods and in vitro assays.

In addition to its pharmacological applications, 3-Aminobenzamidine Dihydrochloride has also found use in materials science. Its ability to form coordination complexes with metal ions has been exploited in the synthesis of novel materials with unique electronic and magnetic properties. These materials have potential applications in sensors, catalysts, and other advanced technologies.

The environmental impact of 3-Aminobenzamidine Dihydrochloride has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial and pharmaceutical applications. These findings are essential for ensuring the sustainable use of the compound and minimizing its ecological footprint.

In conclusion, 3-Aminobenzamidine Dihydrochloride, with its CAS number 37132-68-6, is a versatile compound with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, and potential uses continue to be explored by researchers worldwide. As new insights into its structure-function relationships emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.